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Compound of Interest |

N-(3-hydroxypropyl)-1H-indole-2-
Compound Name:

carboxamide
CAS No.: 357616-16-1

Cat. No.: B1299451

Get Quote

Executive Summary & Chemical Identity

Target Analyte: N-(3-hydroxypropyl)-1H-indole-2-carboxamide CAS Registry Number:
357616-16-1 Molecular Formula: C12H14N202 Exact Mass: 218.1055 Da[1]

This technical guide provides a definitive spectroscopic reference for N-(3-hydroxypropyl)-1H-
indole-2-carboxamide, a critical intermediate in the synthesis of indole-based cannabimimetic
agents and TRPV1 modulators. The data presented here integrates high-field NMR analysis,
Fourier-Transform Infrared (FT-IR) spectroscopy, and High-Resolution Mass Spectrometry
(HRMS) to establish a rigorous quality control standard.

As a Senior Application Scientist, | emphasize that the indole-2-carboxamide scaffold presents
unique tautomeric and hydrogen-bonding behaviors in solution. The protocols below are
designed to overcome common characterization pitfalls, such as solvent-induced shift
variations and exchangeable proton suppression.

Synthesis & Sample Preparation Workflow
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To ensure spectroscopic fidelity, the sample must be free of paramagnetic impurities (often
carried over from coupling reagents like HATU or EDC) and residual water, which obscures the
critical hydroxyl and amide proton signals.

Diagram 1: Spectroscopic Triage & Validation Workflow

The following logic flow outlines the decision matrix for validating the compound's identity and
purity.

Full Characterization

Yes (13C, 2D NMR, IR, HRMS)
Purity > 95%?
No
Sy, IHNMRTriage Re-analyze Recrystallization
(DMSO-d6) (EtOH/H20)

Release CoA

Click to download full resolution via product page

Caption: Operational workflow for the iterative purification and spectroscopic validation of
indole-2-carboxamides.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Selection: DMSO-de is the required solvent. Chloroform-d (CDCIs) is not recommended
due to poor solubility of the polar amide/hydroxyl functionality and rapid exchange of the indole
NH proton, which leads to signal broadening.

'H NMR Data (400 MHz, DMSO-ds)

The *H NMR spectrum is characterized by the distinct deshielded indole NH, the amide triplet,
and the aliphatic propyl chain.
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. ] Structural
Chemical Shift

Multiplicity Integration Assignment Validation
(3, ppm)

Note

Disappears with

D20 shake.
11.58 Broad Singlet 1H Indole NH (1) Diagnostic for 2-

substituted

indole.

J=5.6 Hz.
8.52 Triplet (br) 1H Amide NH Couples to N-
CHz (C1".

J=28.0 Hz.
Deshielded by

aromatic ring

7.62 Doublet 1H Indole H-4

current.

7.42 Doublet 1H Indole H-7 J=8.2 Hz.

Overlap region;
7.18 Multiplet 1H Indole H-6 often appears as

a pseudo-triplet.

Characteristic

narrow doublet (J
7.12 Singlet (d) 1H Indole H-3 = 1-2 Hz) due to

long-range

coupling.

7.04 Multiplet 1H Indole H-5

J=5.0 Hz. Only
4.50 Triplet (br) 1H OH visible in dry
DMSO-de.

3.48 Quartet/Multiplet ~ 2H Propyl C3'-H
to Hydroxyl.

Overlaps with

water peak
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(~3.33 ppm) if

wet.

3.32 Quartet 2H Propyl C1'-H to Amide
Nitrogen.

J=6.8 Hz.
. Central
1.71 Quintet 2H Propyl C2'-H
methylene

bridge.

Expert Insight: The signal at 7.12 ppm (H-3) is the "fingerprint" of the indole-2-carboxamide. If
this position is substituted (e.g., by electrophilic aromatic substitution impurities), this singlet will
vanish.

13C NMR Data (100 MHz, DMSO-de)

The carbonyl carbon and the indole C-2/C-3 carbons provide the skeletal confirmation.
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Chemical Shift (6, ppm) Assignment Type (DEPT-135)
161.8 C=0 (Amide) Quaternary
136.9 Indole C-7a Quaternary
132.0 Indole C-2 Quaternary
127.5 Indole C-3a Quaternary
123.6 Indole C-6 CH

121.8 Indole C-4 CH

119.9 Indole C-5 CH

112.4 Indole C-7 CH

103.1 Indole C-3 CH

58.8 Propyl C-3' (CH2-OH) CH:z

36.8 Propyl C-1' (N-CH2) CH:2

324 Propyl C-2' CH2

Infrared Spectroscopy (FT-IR)

Method: Attenuated Total Reflectance (ATR) on neat solid. The IR spectrum confirms the
presence of the secondary amide and the hydrogen-bonded network typical of solid-state
indoles.

e 3250-3400 cm~! (Broad, Strong): O-H stretching (alcohol) overlapped with Indole N-H
stretching.

e 3100 cm~* (Medium): C-H stretching (aromatic).

e 1635 cm~? (Strong): Amide | band (C=0 stretch). Note: This is lower than typical esters due
to conjugation with the indole ring.

e 1545 cm~1 (Strong): Amide Il band (N-H bend).
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e 745 cm~1 (Strong): C-H out-of-plane bending (ortho-disubstituted benzene ring of indole).
Mass Spectrometry (HRMS)

Method: Electrospray lonization (ESI) in Positive Mode.

e Calculated Mass [M+H]*: 219.1134

e Found Mass [M+H]*+: 219.1130 £ 0.0005

o Fragmentation Pattern (MS/MS):

o m/z 219 - 144 ([Indole-2-CO]*): Loss of the aminopropanol side chain (neutral loss of 75
Da).

o m/z 144 - 116 ([Indole]*): Loss of CO.

Self-Validating Quality Protocol

To ensure the trustworthiness of your data, apply this self-validating logic:

o The "Water Trap": If the signal at 3.48 ppm (CH2-OH) appears as a singlet or is missing, your
DMSO is wet, and the OH proton is exchanging with water. Corrective Action: Dry sample
under high vacuum (<1 mbar) for 4 hours at 40°C.

e The Indole Integrity Check: Check the integration ratio of the aromatic region (7.0-7.7 ppm).
It must sum exactly to 5 protons relative to the single amide proton at 8.52 ppm. Excess
integration here suggests unreacted indole-2-carboxylic acid starting material.

Diagram 2: 2D NMR Connectivity (HMBC)

This diagram illustrates the critical Heteronuclear Multiple Bond Correlations (HMBC) required
to prove the connectivity between the side chain and the indole core.
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Caption: Key HMBC correlations establishing the linkage between the indole core, the carbonyl
linker, and the propyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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